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Flipper-TR® Probe Technical Support Center

Welcome to the technical support center for Flipper-TR® probes. This resource is designed to
assist researchers, scientists, and drug development professionals in successfully utilizing
Flipper-TR® probes for measuring membrane tension. Below you will find troubleshooting
guides and frequently asked questions (FAQs) to address common issues encountered during
experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Probe Storage and Handling

Q1: How should I store the Flipper-TR® probe upon receipt?
Al: Upon receipt, the Flipper-TR® probe should be stored at -20°C.[1][2]
Q2: What is the best way to prepare and store the Flipper-TR® stock solution?

A2: To prepare a 1 mM stock solution, dissolve the contents of the vial in anhydrous dimethyl
sulfoxide (DMSO).[1] It is crucial to use new and anhydrous DMSO, as moisture can
significantly reduce the shelf life of the probe.[1][3] The stock solution should be stored at -20°C
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or below and is stable for approximately three months when stored correctly.[1][3] It is
recommended to allow the vial to warm to room temperature before opening to prevent
condensation.[1][3] While the compound is not altered by multiple freeze-thaw cycles, it is
advised not to divide the stock solution into small aliquots as they may decay faster.[1]

Q3: My Flipper-TR® stock solution has been stored for longer than 3 months. Is it still usable?

A3: The recommended stable storage period for the DMSO stock solution is up to three
months.[1][3] Using the probe beyond this period may lead to decreased performance. For
optimal and reliable results, it is recommended to use a freshly prepared stock solution.

Experimental Protocol

Q4: 1 am observing a low fluorescence signal. What could be the cause and how can | improve
it?

A4: A low fluorescence signal can be attributed to several factors:

o Presence of Serum: Cell culture media containing Fetal Calf Serum (FCS) or other sera can
reduce labeling efficiency.[1] If a low signal is observed, consider increasing the probe
concentration up to 2 uM or performing the staining in a serum-free medium.[1]

e Probe Internalization: Over time, Flipper-TR® can be internalized by cells through
endocytosis, leading to a decreased signal at the plasma membrane and an increased
intracellular background.[4] It is recommended to perform imaging within 45 minutes of
staining to minimize this effect.[4]

 Incorrect Filter Sets: Ensure you are using the appropriate excitation and emission filters for
Flipper-TR®. The probe is typically excited with a 488 nm laser, and emission is collected
between 575 and 625 nm.[1][5]

Q5: The cells are moving during FLIM imaging. How can | prevent this?

A5: This issue is often caused by an excessive amount of imaging medium on the coverslip,
causing the ovarioles or cells to float.[4] To resolve this, carefully remove the excess medium,
leaving only a thin layer that is deep enough to immerse the sample without allowing it to float.

[4]
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Q6: | am observing a significant signal from intracellular structures, not just the plasma
membrane. Why is this happening?

A6: Flipper-TR® is designed to specifically target the plasma membrane.[1] However,
prolonged incubation or extended imaging times can lead to the internalization of the probe via
endocytosis, resulting in staining of internal membrane structures.[4] To mitigate this, it is
advisable to minimize the duration of the experiment and acquire images as soon as a stable
plasma membrane signal is achieved.[4]

Data Interpretation and Stability

Q7: My fluorescence lifetime measurements are inconsistent. What could be affecting the
stability of the Flipper-TR® lifetime?

A7: Several factors can influence the fluorescence lifetime of Flipper-TR®, leading to
inconsistencies:

e Changes in Lipid Composition: The fluorescence lifetime of Flipper-TR® is sensitive to the
lipid composition of the membrane.[6][7] If your experimental conditions alter the lipid
makeup of the plasma membrane, the observed changes in lifetime may not solely be due to
membrane tension.[4]

o Temperature Fluctuations: Changes in temperature can affect the mechanical properties of
the plasma membrane and introduce systematic errors in lifetime measurements.[4] It is
important to allow the imaging chamber to equilibrate to the desired temperature for at least
10 minutes before starting the imaging process.[4]

» Phototoxicity and Photo-oxidation: Although Flipper-TR® has high photostability, prolonged
exposure to excitation light can induce phototoxicity and lead to photo-oxidation of lipids in
the membrane.[6][8] This can alter membrane properties and consequently affect the probe's
fluorescence lifetime.[8] It is recommended to use the lowest possible laser power and
minimize exposure time to reduce these effects.

Q8: Can | use fluorescence intensity to measure membrane tension?

A8: No, fluorescence intensity is not a reliable indicator of membrane tension when using
Flipper-TR® probes.[1] Membrane tension measurements can only be accurately performed
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using Fluorescence Lifetime Imaging Microscopy (FLIM).[1]

Quantitative Data Summary

Recommended
Parameter . Source
Value/Condition

Storage Temperature (Probe) -20°C [1][2]
Storage Temperature (Stock

] -20°C or below [1][3]
Solution)
Stock Solution Stability Approx. 3 months [1][3]
Excitation Wavelength 488 nm [1][5]
Emission Collection Range 575 - 625 nm [1][5]

] o ] 1 UM (can be increased to 2
Typical Staining Concentration [1]
HM)

Fluorescence Lifetime Range 28-7.0ns [1][5]

Experimental Protocols & Workflows
Standard Flipper-TR® Staining Protocol

A detailed protocol for staining cells with Flipper-TR® is provided below. Note that optimal
conditions may vary depending on the cell type and experimental setup.

o Prepare Stock Solution: Dissolve the Flipper-TR® probe in anhydrous DMSO to a final
concentration of 1 mM.

e Prepare Staining Solution: Shortly before use, dilute the 1 mM Flipper-TR® stock solution to
the desired final concentration (typically 1 uM) in your cell culture medium. Do not store the
staining solution for extended periods.[1]

o Cell Staining:

o For adherent cells, replace the existing culture medium with the staining solution.
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o Incubate the cells for the desired amount of time (typically 15-30 minutes).

e Imaging:

o Optionally, the staining solution can be removed and replaced with fresh medium.[1]
However, since the probe is only fluorescent in the membrane, this step is not always
necessary, especially for long-term imaging.[1]

o Proceed with FLIM imaging using a 488 nm pulsed laser for excitation and collecting
emission between 575 and 625 nm.[1]

Troubleshooting Workflow for Low Signal
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Low Fluorescence Signal Observed

Yes

Increase probe concentration (up to 2 pM)

Use serum-free media for staining

Yes

Reduce incubation/imaging time (< 45 min)

Incorrect

Use 488 nm excitation and 575-625 nm emission filters Correct

Signal Improved

Click to download full resolution via product page

Caption: Troubleshooting workflow for low Flipper-TR® signal.
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Logical Diagram for Stable Lifetime Measurements

Achieve Stable & Reliable
Fluorescence Lifetime Measurements

Maintain Constant Temperature Ensure Consistent Lipid Composition Minimize Phototoxicity

v

Equilibrate imaging chamber for >10 min Avoid experimental conditions that alter membrane lipids Use lowest possible laser power Minimize imaging exposure time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. spirochrome.com [spirochrome.com]
e 2. Flipper-TR probe - Nordic Biosite [nordicbiosite.com]
¢ 3. spirochrome.com [spirochrome.com]

¢ 4. A protocol for measuring plasma membrane tension in the Drosophila ovary using
fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]

e 5. Flipper-TR® - Live cell membrane tension probe - spirochrome [spirochrome.com]
e 6. A Fluorescent Membrane Tension Probe - PMC [pmc.ncbi.nim.nih.gov]
e 7. pnas.org [pnas.org]

e 8. Tensing Flipper: Photosensitized Manipulation of Membrane Tension, Lipid Phase
Separation, and Raft Protein Sorting in Biological Membranes - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b16104070/docs?utm_src=pdf-body-img#flipper-tr-probe-stability-and-storage-issues
https://www.benchchem.com/product/b16104070?utm_src=pdf-custom-synthesis#bc-rfq
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://nordicbiosite.com/product/HY-D2316-1/FlipperTR-probe
https://spirochrome.com/documents/202008/datasheet_ER_FLIPPER-TR_202008.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10951584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10951584/
https://spirochrome.com/product/flipper-tr/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6197433/
https://www.pnas.org/doi/10.1073/pnas.2512977122
https://pmc.ncbi.nlm.nih.gov/articles/PMC11363133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11363133/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e To cite this document: BenchChem. [Flipper-TR probe stability and storage issues].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16104070/docs#flipper-tr-probe-stability-and-storage-
issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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